Cas no 2229095-77-4 (4-(but-3-yn-2-yl)-2-fluorophenol)

• Product Name: 4-(but-3-yn-2-yl)-2-fluorophenol
• CAS No: 2229095-77-4
• MF: C₁₀H₉FO
• MW: 164.176266431808
• CID: 6447111
• PubChem ID: 165672473
• Update Time: 2025-10-05

4-(but-3-yn-2-yl)-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(but-3-yn-2-yl)-2-fluorophenol
• EN300-1792980
• 2229095-77-4

• Inchi： 1S/C10H9FO/c1-3-7(2)8-4-5-10(12)9(11)6-8/h1,4-7,12H,2H3
• InChI Key： HRQQQNTVXFPSNB-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C#C)C)O

Computed Properties

• Exact Mass: 164.063743068g/mol
• Monoisotopic Mass: 164.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-(but-3-yn-2-yl)-2-fluorophenol

Exploring the Properties and Applications of 4-(but-3-yn-2-yl)-2-fluorophenol (CAS No. 2229095-77-4)

4-(but-3-yn-2-yl)-2-fluorophenol (CAS No. 2229095-77-4) is a fluorinated phenolic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and materials science. The compound's molecular structure combines a fluorophenol core with a but-3-yn-2-yl side chain, offering a versatile platform for further chemical modifications. Researchers are particularly interested in its bioactive properties, which may contribute to the development of novel therapeutic agents.

One of the most intriguing aspects of 4-(but-3-yn-2-yl)-2-fluorophenol is its potential role in drug discovery. The presence of the fluorine atom enhances the compound's metabolic stability and bioavailability, making it a valuable building block for medicinal chemistry. Recent studies have explored its use as a precursor for kinase inhibitors and antimicrobial agents, aligning with the growing demand for new treatments against resistant pathogens. Additionally, its alkyne functional group allows for click chemistry applications, enabling efficient conjugation with other molecules.

In the field of agrochemicals, 4-(but-3-yn-2-yl)-2-fluorophenol has shown promise as an intermediate for the synthesis of herbicides and pesticides. Its structural motifs are compatible with modern green chemistry principles, reducing environmental impact while maintaining efficacy. This aligns with the increasing consumer focus on sustainable farming practices and eco-friendly solutions. The compound's fluorophenol moiety also contributes to its stability under various environmental conditions, a critical factor for agrochemical applications.

From a materials science perspective, 4-(but-3-yn-2-yl)-2-fluorophenol offers opportunities for designing advanced polymeric materials and coatings. The alkyne group facilitates polymerization reactions, while the fluorine atom can impart desirable properties such as thermal stability and chemical resistance. These characteristics are highly sought after in industries ranging from electronics to automotive, where high-performance materials are in constant demand.

The synthesis and characterization of 4-(but-3-yn-2-yl)-2-fluorophenol (CAS No. 2229095-77-4) have been the subject of several recent publications, reflecting its growing importance in organic chemistry. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structure and purity. Researchers are also investigating its structure-activity relationships to optimize its performance in various applications. This compound exemplifies the intersection of innovation and practical utility in modern chemical research.

As the scientific community continues to explore the potential of 4-(but-3-yn-2-yl)-2-fluorophenol, its relevance to emerging technologies becomes increasingly apparent. Whether in pharmaceuticals, agrochemicals, or materials science, this compound represents a valuable tool for addressing contemporary challenges. Its versatility and adaptability make it a standout candidate for future breakthroughs, underscoring the importance of ongoing research and development in this area.